2-[1-(4-methylbenzyl)-4-(2-pyridinylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(4-methylphenyl)methyl]-4-(pyridin-2-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H27N3O/c1-17-5-7-18(8-6-17)14-23-12-11-22(16-20(23)9-13-24)15-19-4-2-3-10-21-19/h2-8,10,20,24H,9,11-16H2,1H3
• InChI Key: QTAQJQYXYYQCIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2CCO)CC3=CC=CC=N3
• Molecular Formula: C20H27N3O
• Molecular Weight: 325.4 g/mol

Description

2-[1-(4-methylbenzyl)-4-(2-pyridinylmethyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The exact mechanism of action of 2-[1-(4-methylbenzyl)-4-(2-pyridinylmethyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor. This dual mechanism of action is thought to contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
Studies have shown that 2-[1-(4-methylbenzyl)-4-(2-pyridinylmethyl)-2-piperazinyl]ethanol has anxiolytic and antidepressant effects in animal models. It has also been shown to increase the levels of serotonin in the brain, which is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. In addition, this compound has been shown to have minimal side effects and a low potential for abuse.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[1-(4-methylbenzyl)-4-(2-pyridinylmethyl)-2-piperazinyl]ethanol in lab experiments is its high selectivity for the 5-HT1A receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions. However, one of the limitations of using this compound is its low water solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several areas of research that could benefit from further investigation of 2-[1-(4-methylbenzyl)-4-(2-pyridinylmethyl)-2-piperazinyl]ethanol. One area of interest is its potential as a radioligand for imaging studies in the brain. Another area of interest is its potential as a treatment for other psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its effects on other neurotransmitter systems in the brain.

Scientific Research Applications

2-[1-(4-methylbenzyl)-4-(2-pyridinylmethyl)-2-piperazinyl]ethanol has been studied for its potential applications in various fields. In the pharmaceutical industry, this compound has been investigated for its potential as an anti-anxiety and anti-depressant agent. It has also been studied for its potential use in the treatment of schizophrenia and other psychiatric disorders. In addition, this compound has been investigated for its potential as a radioligand for imaging studies in the brain.